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Compound of Interest

Compound Name: N,N,N'-Trimethylethylenediamine

Cat. No.: B049237 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential information regarding the fundamental physicochemical

properties of N,N,N'-Trimethylethylenediamine, a key compound utilized in various chemical

syntheses. Its applications include serving as a precursor in the synthesis of novel gemini

surfactants and as an amine component for the in-situ formation of alpha-amino alkoxides[1].

Core Physicochemical Data
The fundamental identifiers for N,N,N'-Trimethylethylenediamine are its molecular formula

and molecular weight. These values are crucial for stoichiometric calculations in chemical

reactions and for characterization in analytical procedures.

Property Value

Molecular Formula C5H14N2[1][2][3]

Molecular Weight 102.18 g/mol [1][2][3]

CAS Number 142-25-6[2][3]

Linear Formula (CH3)2NCH2CH2NHCH3
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Structural and Identification Overview
The relationship between the common name of the compound and its core identifiers is

outlined in the diagram below. This visualization provides a clear logical flow from

nomenclature to fundamental chemical properties.
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Caption: Identification and core properties of N,N,N'-Trimethylethylenediamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to N,N,N'-Trimethylethylenediamine:
Physicochemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049237#n-n-n-trimethylethylenediamine-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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